Sulfoxone
Overview
Description
Sulfoxone, also known as dimethylsulfoxonium methylide, is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and diverse applications. It is a highly reactive compound that can be used as a powerful methylene transfer reagent in various organic reactions.
Scientific Research Applications
Sulfonamide Derivatives in Drug Development
Sulfonamide compounds, including sulfoxone, are significant as synthetic bacteriostatic antibiotics used in the therapy of bacterial infections and those caused by other microorganisms. These compounds have been utilized in many clinically used drugs like diuretics, carbonic anhydrase inhibitors, and antiepileptics. The versatility of sulfonamides extends to their use as antiviral HIV protease inhibitors, anticancer agents, and in Alzheimer’s disease drugs. Despite being known for more than 100 years, sulfonamides continue to constitute an important class of compounds leading to valuable drug candidates for conditions like cancer, glaucoma, inflammation, and dandruff (Gulcin & Taslimi, 2018).
Environmental Impact of Sulfonamides
Sulfonamides, due to their extensive use in healthcare and veterinary medicine, pose problems related to their presence in the biosphere. Small amounts of sulfonamides present in the environment are mainly derived from agricultural activities and have caused changes in the population of microbes potentially hazardous to human health. This issue carries a global range, and current administrative activities have been ineffective in risk reduction (Baran, Adamek, Ziemiańska, & Sobczak, 2011).
Sulfonamides and Environmental Pollution
Sulfonamides are widely used in the treatment of animals and humans but are considered environmental pollutants. The review of 1588 publications focused on sulfonamides highlights environmental pollution concerns, including contamination in various niches and risks of contamination. The study also discusses sulfonamide transformation and methods of analysis, directing the reader to topics of interest and aiding knowledge dissemination (Hruška & Fránek, 2018).
Therapeutic Applications of Sulfur (SVI)-Containing Motifs
Sulfur (SVI)-based moieties, particularly sulfonyl or sulfonamide-based analogues, exhibit a variety of pharmacological properties. More than 150 FDA-approved Sulfur (SVI)-based drugs are available, treating diseases with therapeutic power. These compounds offer structural diversity useful for discovering new therapeutic agents. The review emphasizes the importance of less toxic and powerful Sulfur (SVI) based drugs against numerous diseases (Zhao, Rakesh, Ravidar, Fang, & Qin, 2018).
properties
CAS RN |
144-76-3 |
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Molecular Formula |
C14H16N2O6S3 |
Molecular Weight |
404.5 g/mol |
IUPAC Name |
[4-[4-(sulfinomethylamino)phenyl]sulfonylanilino]methanesulfinic acid |
InChI |
InChI=1S/C14H16N2O6S3/c17-23(18)9-15-11-1-5-13(6-2-11)25(21,22)14-7-3-12(4-8-14)16-10-24(19)20/h1-8,15-16H,9-10H2,(H,17,18)(H,19,20) |
InChI Key |
NEDPPCHNEOMTJV-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NCS(=O)O)S(=O)(=O)C2=CC=C(C=C2)NCS(=O)O |
Canonical SMILES |
C1=CC(=CC=C1NCS(=O)O)S(=O)(=O)C2=CC=C(C=C2)NCS(=O)O |
Other CAS RN |
144-76-3 144-75-2 |
physical_description |
Solid |
solubility |
2.63e+00 g/L |
synonyms |
aldesulfon sodium Diasone sulfoxone sulfoxone sodium sulfoxone, disodium salt |
Origin of Product |
United States |
Synthesis routes and methods
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